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Compound of Interest

Compound Name: Cavosonstat

Cat. No.: B606496

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides detailed procedural guidance for the safe disposal of Cavosonstat
(also known as N91115), a research compound identified as an orally active S-
nitrosoglutathione reductase (GSNOR) inhibitor.[1] Adherence to these protocols is essential to
ensure personnel safety and environmental protection, given the compound's hazardous
properties.

Hazard Profile and Safety Summary

Cavosonstat presents specific chemical hazards that must be managed throughout its lifecycle
in the laboratory, from handling to final disposal. The compound is classified under the Globally
Harmonized System (GHS) with the following primary hazards:

e Harmful if swallowed (Acute toxicity, Oral - Category 4).[2]

» Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity - Category 1; Chronic
aquatic toxicity - Category 1).[2]

Due to its high aquatic toxicity, it is imperative to avoid release to the environment.[2]
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Toxicity
effects.[2]
Dispose of
) contents/container to
Disposal - P501
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Environmental Avoid release to the
. - pP273 _
Protection environment.[2]
Spill Response - P391 Collect spillage.[2]

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocols are designed to provide clear, actionable steps for the disposal of
Cavosonstat in various forms, including pure compound, solutions, and contaminated labware.

Protocol 1: Disposal of Unused or Expired Cavosonstat
(Solid Powder)

e Do Not Discard in Regular Trash or Sewer: Under no circumstances should solid
Cavosonstat be disposed of in standard laboratory trash or washed down the drain. This is
to prevent environmental contamination due to its high aquatic toxicity.[2]

e Segregate for Hazardous Waste Collection:
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o Ensure the original container is tightly sealed and clearly labeled with the chemical name
("Cavosonstat,” "N91115"), CAS number (1371587-51-7), and relevant hazard symbols.

[2]
o Place the sealed container in a designated hazardous waste accumulation area.

o Contact Environmental Health & Safety (EHS):

o Follow your institution's specific procedures for chemical waste pickup. This typically
involves submitting a request to the EHS office.

o The waste will be collected by trained personnel for transport to an approved
environmental management vendor for incineration.[3]

Protocol 2: Disposal of Cavosonstat Solutions (e.g., in
DMSO)

o Waste Collection:

o Collect all liquid waste containing Cavosonstat in a dedicated, leak-proof, and chemically
compatible waste container (e.g., a high-density polyethylene bottle).

o The container must be clearly labeled as "Hazardous Waste," listing all chemical
constituents by percentage (e.g., "Cavosonstat in DMSQO") and displaying appropriate
hazard warnings.

e Avoid Environmental Release: Do not pour Cavosonstat solutions down the drain.[2]
o Storage and Pickup:
o Keep the waste container sealed when not in use.

o Store the container in a designated satellite accumulation area or the main hazardous
waste storage area, following institutional guidelines.

o Arrange for pickup by your institution's EHS department for disposal via incineration at a
licensed facility.[3]
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Protocol 3: Disposal of Contaminated Labware and
Personal Protective Equipment (PPE)

Gross Decontamination (if applicable): For heavily contaminated items like beakers or stir
bars, rinse with a small amount of an appropriate solvent (e.g., the solvent used to make the
solution) to remove residual compound. Collect this rinseate as hazardous liquid waste as
described in Protocol 2.

Segregation of Solid Waste:

o All disposable items that have come into direct contact with Cavosonstat (e.g., pipette
tips, gloves, weigh boats, contaminated bench paper, empty vials) must be considered
hazardous waste.

o Collect these items in a designated, lined container or a heavy-duty plastic bag clearly
labeled "Hazardous Waste - Cavosonstat Contaminated Debris."

Final Disposal: This container of solid waste must be sealed and disposed of through your
institution's EHS chemical waste program for incineration.[3] Do not place it in regular trash
or biohazardous waste bins.

Mandatory Visualizations
Cavosonstat Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Cavosonstat waste streams in a laboratory setting.
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Caption: Workflow for the safe disposal of Cavosonstat waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Cavosonstat: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606496#cavosonstat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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